methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate

• IUPAC Name: methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate
• InChI: InChI=1S/C14H9ClN4O5/c1-23-14(20)7-2-4-8(5-3-7)16-10-6-9(15)11-12(18-24-17-11)13(10)19(21)22/h2-6,16H,1H3
• InChI Key: GNTSIGIOESLVGP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC2=C(C3=NON=C3C(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9ClN4O5
• Molecular Weight: 348.70 g/mol

Description

Methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

Methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate works by binding to specific biomolecules and emitting fluorescence upon excitation with light of a specific wavelength. The mechanism of action involves the formation of a covalent bond between the compound and the target biomolecule, which results in the emission of fluorescence.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect the biochemical and physiological processes of cells. It has been used in various cell lines and animal models without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate in lab experiments is its high specificity and sensitivity for labeling biomolecules. It is also easy to use and does not require any special equipment. However, one of the limitations is that it is not suitable for use in live cells as it requires fixation and permeabilization of the cells.

Future Directions

There are several future directions for the use of methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate in scientific research. One such direction is the development of new fluorescent probes based on this compound for the detection of other biomolecules. Another direction is the use of this compound in the development of new diagnostic tools for the detection of diseases. Additionally, there is potential for the use of this compound in the field of drug discovery and development.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. Its high specificity and sensitivity for labeling biomolecules make it a valuable tool for fluorescence microscopy and other applications. Further research is needed to explore its full potential in the field of scientific research.

Synthesis Methods

Methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate can be synthesized by reacting 4-amino-methyl benzoate with 7-chloro-4-nitrobenzoxadiazole in the presence of methyl iodide and potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) at a temperature of 80-90°C for several hours. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

Methyl 4-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate has shown potential applications in various fields of scientific research. One such application is in the field of fluorescence microscopy, where it is used as a fluorescent probe to label proteins and other biomolecules. It has also been used as a fluorescent indicator for the detection of reactive oxygen species (ROS) in cells.